Cas no 51245-80-8 (2-Propenenitrile, 3,3-bis(methylthio)-)

• Product Name: 2-Propenenitrile, 3,3-bis(methylthio)-
• CAS No: 51245-80-8
• MF: C₅H₇NS₂
• MW: 145.24577832222
• CID: 1570835
• PubChem ID: 5325445
• Update Time: 2025-04-21

2-Propenenitrile, 3,3-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3,3-bis(methylthio)-
• 3,3-bis(methylsulfanyl)prop-2-enenitrile
• HFVCCDWVYQHTNK-UHFFFAOYSA-
• InChI=1/C5H7NS2/c1-7-5(8-2)3-4-6/h3H,1-2H3
• SCHEMBL1059784
• 3,3-bis(methylsulfanyl)acrylonitrile
• 3,3-Bis-methylsulfanyl-acrylonitrile
• HFVCCDWVYQHTNK-UHFFFAOYSA-N
• DTXSID10416012
• 3,3-bis(methylthio)acrylonitrile
• 3,3-bis(methylsulfanyl)-acrylonitrile
• 51245-80-8

• Inchi： 1S/C5H7NS2/c1-7-5(8-2)3-4-6/h3H,1-2H3
• InChI Key： HFVCCDWVYQHTNK-UHFFFAOYSA-N
• SMILES： S(C)/C(=C/C#N)/SC

Computed Properties

• Exact Mass: 145.00211
• Monoisotopic Mass: 145.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• PSA: 23.79